Cas no 3901-04-0 (Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-)

• Product Name: Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
• CAS No: 3901-04-0
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 312293
• PubChem ID: 231201
• Update Time: 2025-04-19

Benzeneacetic acid,2,4,6-trimethyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
• 2-phenyl-2-(2,4,6-trimethylphenyl)acetic acid
• (2,4,6-Trimethyl-phenoxy)-acetic acid
• 2-(Mesityloxy)acetic acid
• 2,4,6-trimethylphenoxyacetic acid
• 2.4.6-Trimethyl-phenoxyessigsaeure
• AC1LGXQU
• AC1Q2I87
• AC1Q2I88
• CTK4B8485
• Mesitoxyessigsaeure
• mesityloxyacetic acid
• mesityloxy-acetic acid
• Mesityloxy-essigsaeure
• Mesitylphenyl
• mesityl-phenyl-acetic acid
• Mesityl-phenyl-essigsaeure
• O-(2.4.6-Trimethyl-phenyl)-glykolsaeure
• Phenyl-(2,4,6-trimethyl-phenyl)-essigsaeure
• SureCN2059355
• mesityl(phenyl) acetic acid
• 3901-04-0
• NSC26927
• AG-207/31086003
• mesityl(phenyl)acetic acid
• SCHEMBL4776740
• DTXSID30902245
• NoName_1470
• AKOS022507248
• RYZVPLVIQGWEIJ-UHFFFAOYSA-N
• Oprea1_133037
• NSC-26927

• Inchi： 1S/C17H18O2/c1-11-9-12(2)15(13(3)10-11)16(17(18)19)14-7-5-4-6-8-14/h4-10,16H,1-3H3,(H,18,19)
• InChI Key： RYZVPLVIQGWEIJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 254.13074
• Monoisotopic Mass: 254.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 354.2°Cat760mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.578
• PSA: 37.3
• LogP: 3.82830